Cas no 1351644-18-2 (8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-oxa-4-thia-8-azaspiro4.5decane)

• Product Name: 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-oxa-4-thia-8-azaspiro4.5decane
• CAS No: 1351644-18-2
• MF: C₁₅H₁₉NO₅S₂
• MW: 357.445061922073
• CID: 5824677
• PubChem ID: 56764698
• Update Time: 2025-07-15

8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-oxa-4-thia-8-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-oxa-4-thia-8-azaspiro4.5decane
• F6122-0276
• 8-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
• 8-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
• AKOS024532687
• VU0532518-1
• 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
• 1351644-18-2

• Inchi： 1S/C15H19NO5S2/c17-23(18,12-1-2-13-14(11-12)20-8-7-19-13)16-5-3-15(4-6-16)21-9-10-22-15/h1-2,11H,3-10H2
• InChI Key： ZGFXVONCHRSMKI-UHFFFAOYSA-N
• SMILES： S1CCOC21CCN(CC2)S(C1C=CC2=C(C=1)OCCO2)(=O)=O

Computed Properties

• Exact Mass: 357.07046505g/mol
• Monoisotopic Mass: 357.07046505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98.8Ų

Additional information on 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-oxa-4-thia-8-azaspiro4.5decane

8-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane: A Comprehensive Overview

The compound with CAS No. 1351644-18-2, known as 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of spirocyclic compounds, which are characterized by their unique structural features and potential bioactivity. The molecule's structure comprises a spiro ring system fused with a benzodioxine moiety and a sulfonyl group, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of spirocyclic compounds in modulating key biological targets such as kinases, proteases, and ion channels. The benzodioxine ring system within this compound is particularly interesting due to its ability to act as a rigid scaffold, enhancing molecular stability and bioavailability. Furthermore, the sulfonyl group attached to the benzodioxine moiety contributes to the molecule's hydrophilicity, which is crucial for its interaction with biological systems.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Researchers have explored the use of spirocyclic frameworks as carriers for delivering therapeutic agents to specific tissues or cells. The unique geometry of this compound allows for precise targeting, reducing off-target effects and improving treatment efficacy. Additionally, the benzodioxine moiety has been shown to enhance the molecule's ability to penetrate cellular membranes, making it an ideal candidate for drug delivery applications.

In terms of synthesis, the compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling and Stille coupling reactions. These methods enable the precise construction of the spirocyclic framework and the attachment of functional groups like the sulfonyl group. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically pure versions of this compound, which are essential for studying its stereochemical properties.

The pharmacological profile of 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane has been extensively studied in preclinical models. Experimental data suggest that this compound exhibits potent inhibitory activity against several disease-related enzymes, including matrix metalloproteinases (MMPs) and cyclooxygenase (COX). Its ability to inhibit these enzymes makes it a potential candidate for treating conditions such as inflammation, cancer, and cardiovascular diseases.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies reveal that the spirocyclic framework plays a critical role in stabilizing interactions with key residues on the protein surface. The presence of the sulfonyl group further enhances binding affinity by forming hydrogen bonds and electrostatic interactions with complementary regions on the target.

In conclusion, 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with promising biological activity and potential for targeted drug delivery, position it as a valuable tool in developing novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs.